Cas no 106334-40-1 (1-bromo-2-methyl-1-nitrocyclohexane)

• Product Name: 1-bromo-2-methyl-1-nitrocyclohexane
• CAS No: 106334-40-1
• MF: C₇H₁₂BrNO₂
• MW: 222.079681396484
• CID: 1182275
• PubChem ID: 13703973
• Update Time: 2025-04-20

1-bromo-2-methyl-1-nitrocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-methyl-1-nitrocyclohexane
• CTK0G3390
• 1-bromo-1-nitro-2-methylcyclohexane
• 1-bromo-2-methyl-1-nitro-cyclohexane
• 1-Brom-2-methyl-1-nitro-cyclohexan
• ACMC-20ma2o
• Cyclohexane, 1-bromo-2-methyl-1-nitro-
• AGN-PC-00NN1J
• CTK0G3390; 1-bromo-1-nitro-2-methylcyclohexane; 1-bromo-2-methyl-1-nitro-cyclohexane; 1-Brom-2-methyl-1-nitro-cyclohexan; ACMC-20ma2o; Cyclohexane, 1-bromo-2-methyl-1-nitro-; AGN-PC-00NN1J;
• 106334-40-1
• DTXSID50547157

• Inchi： 1S/C7H12BrNO2/c1-6-4-2-3-5-7(6,8)9(10)11/h6H,2-5H2,1H3
• InChI Key： COCDDKJODJJRKG-UHFFFAOYSA-N
• SMILES： BrC1(CCCCC1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.00516
• Monoisotopic Mass: 221.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14
• LogP: 3.08760